Cas no 172703-83-2 (4-methylpiperidine-2-carboxamide)

• Product Name: 4-methylpiperidine-2-carboxamide
• CAS No: 172703-83-2
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 111534
• PubChem ID: 18470916
• Update Time: 2025-10-31

4-methylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxamide,4-methyl-
• 2-Piperidinecarboxamide,4-methyl-(9CI)
• SB42819
• 172703-83-2
• 4-methylpiperidine-2-carboxamide
• AKOS013569621
• CS-0235332
• SCHEMBL7763440
• EN300-155340

• Inchi： 1S/C7H14N2O/c1-5-2-3-9-6(4-5)7(8)10/h5-6,9H,2-4H2,1H3,(H2,8,10)
• InChI Key： RIOBEGOHZRAHCD-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C)CCN1)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-methylpiperidine-2-carboxamide

Comprehensive Overview of 4-methylpiperidine-2-carboxamide (CAS No. 172703-83-2): Properties, Applications, and Industry Insights

4-methylpiperidine-2-carboxamide (CAS No. 172703-83-2) is a specialized organic compound belonging to the piperidine carboxamide family. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The compound's piperidine backbone and carboxamide functional group make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

Recent studies highlight the growing demand for piperidine derivatives in drug discovery, with 4-methylpiperidine-2-carboxamide serving as a key building block for central nervous system (CNS) targeting compounds. Researchers are particularly interested in its potential applications for neurological disorders, given the piperidine moiety's prevalence in FDA-approved drugs. The compound's methyl substitution at the 4-position enhances its metabolic stability compared to unsubstituted analogs, addressing a common challenge in medicinal chemistry.

From a synthetic chemistry perspective, CAS 172703-83-2 demonstrates interesting reactivity patterns. The carboxamide group can participate in various transformations, including hydrolysis, reduction, and condensation reactions, making it valuable for structure-activity relationship (SAR) studies. Pharmaceutical companies are increasingly exploring this compound for fragment-based drug design approaches, where its moderate molecular weight (155.2 g/mol) and balanced lipophilicity offer advantages in lead optimization.

The compound's physicochemical properties contribute to its utility in drug development. With a calculated logP of approximately 0.5, 4-methylpiperidine-2-carboxamide exhibits favorable solubility characteristics for biological screening. Its melting point range of 120-125°C and stability under standard storage conditions make it practical for laboratory use. These characteristics align with current industry trends favoring drug-like molecules with improved pharmacokinetic profiles.

In the context of green chemistry initiatives, synthetic routes to 172703-83-2 have evolved to incorporate more sustainable practices. Recent literature describes improved methods for its preparation using catalytic amidation techniques that reduce waste generation. These advancements address growing concerns about environmental impact in chemical synthesis, a topic frequently searched by professionals in the field.

Analytical characterization of 4-methylpiperidine-2-carboxamide typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's distinct 1H NMR signature (particularly the methyl singlet around 1.0 ppm and amide proton near 6.5 ppm) facilitates quality control in manufacturing. These analytical aspects are crucial for researchers investigating structure confirmation or impurity profiling - common search queries in chemical databases.

The commercial availability of CAS 172703-83-2 has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in various packaging options, from gram-scale for exploratory research to kilogram quantities for process development. Pricing trends reflect the compound's position as a specialty intermediate, with costs influenced by purity specifications and order volume.

Looking forward, the applications of 4-methylpiperidine-2-carboxamide may expand into new areas. Emerging research suggests potential utility in material science, particularly as a monomer for specialty polymers. Its hydrogen bonding capability from the amide group could enable design of novel supramolecular architectures, a hot topic in advanced materials research. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

For researchers working with this compound, proper handling remains important despite its non-hazardous classification. Standard laboratory precautions for powder handling and chemical storage apply. The compound's safety data sheet (SDS) should always be consulted before use, particularly regarding personal protective equipment (PPE) recommendations - a frequently searched aspect by laboratory personnel.

In conclusion, 4-methylpiperidine-2-carboxamide (CAS No. 172703-83-2) represents an important structural motif in modern chemical research. Its balanced properties, synthetic accessibility, and potential applications across multiple scientific disciplines ensure its continued relevance. As drug discovery paradigms evolve toward more three-dimensional molecular architectures, compounds like this piperidine derivative will likely play increasingly important roles in addressing current challenges in medicinal chemistry and materials design.